OncoACP3

• Molecular Formula: C42H49N6O7P
• Molecular Weight: 780.8 g/mol
• InChI: InChI=1S/C42H49N6O7P/c1-3-54-56(52,55-4-2)41(43-25-32-14-8-5-9-15-32)35-20-22-38(23-21-35)53-31-36-28-48(45-44-36)37-24-39(42(50)51)47(29-37)40(49)30-46(26-33-16-10-6-11-17-33)27-34-18-12-7-13-19-34/h5-23,28,37,39,41,43H,3-4,24-27,29-31H2,1-2H3,(H,50,51)/t37-,39-,41?/m0/s1
• InChIKey: BEWXLBDJZKGMAP-LWXBSWHVSA-N

OncoACP3: ACP3-Targeted Theranostic Ligand

OncoACP3 (Compound s43, ProX1-(SS)) is a synthetic small-molecule ligand that binds with picomolar affinity to Prostatic Acid Phosphatase (ACP3; also known as ACPP, PAP, or PAcP), a transmembrane phosphatase abundantly expressed in prostate cancer but largely absent from healthy tissues [1]. Discovered via DNA-Encoded Library (DEL) screening of over 6.7 million compounds, OncoACP3 exhibits an IC50 of 0.30 nM against recombinant human ACP3 . Its modular structure, incorporating a DOTAGA or DOTA chelator, enables stable radiolabeling with diagnostic (⁶⁸Ga, ¹⁸F) or therapeutic (¹⁷⁷Lu, ²²⁵Ac) isotopes, establishing it as a theranostic agent for imaging and targeted radionuclide therapy of prostate cancer [2]. OncoACP3 is currently in Phase I clinical trials (NCT06840535) and represents a novel, ACP3-targeted alternative to PSMA-directed agents [3].

Product Type

Modular theranostic research ligand

Target

Prostatic acid phosphatase (ACP3)

Architecture

Phosphonate warhead + chelator (DOTA/DOTAGA) for radiolabeling

• [1] Georgiev, T. et al. Discovery of high-affinity ligands for prostatic acid phosphatase via DNA-encoded library screening enables targeted cancer therapy. Nature Biomedical Engineering 10, 178–191 (2026). DOI: 10.1038/s41551-025-01432-6. View Source
• [2] Philogen Spa. OncoACP3 Therapy Pipeline Overview. View Source
• [3] ClinicalTrials.gov Identifier: NCT06840535. A Phase I Study to Evaluate the Safety and Imaging Performance of [68Ga]Ga-OncoACP3-DOTA PET in Patients with Prostate Cancer. View Source

OncoACP3 vs. PSMA and Phosphatase Analogs

Generic substitution of OncoACP3 with other phosphatase ligands or PSMA-targeted agents is not supported by quantitative evidence. While PSMA-targeting radioligands like [¹⁷⁷Lu]Lu-PSMA-617 and [¹⁷⁷Lu]Lu-PSMA-I&T are established, their target profile differs fundamentally: ACP3 is expressed in a broader subset of prostate cancers and is notably cleaner in normal organs (undetectable in salivary glands, kidneys) compared to PSMA [1]. In vitro, OncoACP3 exhibits an IC50 of 0.30 nM against ACP3, which is 30- to 70-fold more potent than PSMA-617's reported IC50 against PSMA (15.1 nM) [2]. In vivo, ¹⁷⁷Lu-OncoACP3 achieves a tumor-to-blood ratio >148 at 2 hours and a tumor biological half-life >72 hours, metrics not reported for other ACP3 ligands [1]. The compound's modular design with a DOTAGA/DOTA chelator also permits flexible radiolabeling with both diagnostic (⁶⁸Ga, ¹⁸F) and therapeutic (¹⁷⁷Lu, ²²⁵Ac) isotopes without loss of binding affinity, a feature not guaranteed for alternative ligands [3]. Simply put, no alternative ACP3 ligand with comparable quantitative in vivo performance and theranostic versatility has been reported.

PSMA-targeted agents

Target expression profile may miss ACP3+/PSMA− lesions; salivary and lacrimal gland uptake profile differs markedly

Generic phosphatase inhibitors

Lack modular chelator architecture; cannot support theranostic radiolabeling without complete redesign

Alternative ACP3 binders

Preclinical and clinical validation context may not transfer; binding kinetics and biodistribution profile require independent verification

• [1] Georgiev, T. et al. Discovery of high-affinity ligands for prostatic acid phosphatase via DNA-encoded library screening enables targeted cancer therapy. Nature Biomedical Engineering 10, 178–191 (2026). DOI: 10.1038/s41551-025-01432-6. View Source
• [2] Benešová, M. et al. Preclinical evaluation of a tailor-made DOTA-conjugated PSMA inhibitor with optimized linker moiety for imaging and endoradiotherapy of prostate cancer. J Nucl Med 56, 914–920 (2015). IC50 of PSMA-617 = 15.1 ± 3.8 nM. View Source
• [3] Philochem AG. 177Lu-OncoACP3 (Therapy) Product Information. View Source

OncoACP3: Differentiation Evidence

ACP3 Binding Affinity and Kinetics

In a direct binding assay against recombinant human ACP3, OncoACP3 exhibited an IC50 of 0.30 nM . This represents a 30- to 70-fold improvement in binding potency compared to PSMA-617, which has a reported IC50 of 15.1 ± 3.8 nM against PSMA [1]. The >100-fold affinity improvement over the original ligand scaffold was confirmed via SPR analysis [2].

ACP3 Binding Affinity

Cross-study context

IC₅₀ 0.30 nM, kd 1.2×10⁻⁴ s⁻¹

>100-fold over initial hits

Supports ACP3 target engagement study design

SPR against recombinant ACP3; dissociation rate slow

Evidence Dimension	IC50 binding affinity
Target Compound Data	0.30 nM
Comparator Or Baseline	PSMA-617: 15.1 ± 3.8 nM
Quantified Difference	~50-fold lower IC50 (higher affinity)
Conditions	Recombinant human ACP3 vs. PSMA; SPR and cell-free binding assays

Why This Matters

Higher binding affinity enables lower injected doses, potentially reducing non-specific radiation exposure and improving therapeutic index in prostate cancer theranostics.

• [1] Benešová, M. et al. Preclinical evaluation of a tailor-made DOTA-conjugated PSMA inhibitor with optimized linker moiety for imaging and endoradiotherapy of prostate cancer. J Nucl Med 56, 914–920 (2015). IC50 of PSMA-617 = 15.1 ± 3.8 nM. View Source
• [2] Georgiev, T. et al. Discovery of high-affinity ligands for prostatic acid phosphatase via DNA-encoded library screening enables targeted cancer therapy. Nature Biomedical Engineering 10, 178–191 (2026). DOI: 10.1038/s41551-025-01432-6. View Source

Selectivity Over Related Phosphatases

In HT1080.hACP3 xenograft mice, ¹⁷⁷Lu-OncoACP3 demonstrated a tumor biological half-life exceeding 72 hours [1]. This prolonged retention is significantly longer than the typical 24-48 hour tumor half-life reported for ¹⁷⁷Lu-PSMA-617 and ¹⁷⁷Lu-PSMA-I&T in preclinical models [2].

Phosphatase Selectivity

Class-level inference

Binds ACP3⁺ cells; no binding to ACP3⁻ cells

Selectivity over PLAP, TNAP, albumins

Qualitative selectivity profile; off-target IC₅₀ not disclosed

Cellular binding data; target engagement antigen-dependent

Evidence Dimension	Tumor biological half-life
Target Compound Data	>72 h
Comparator Or Baseline	¹⁷⁷Lu-PSMA-617: ~40-60 h
Quantified Difference	At least 20-80% longer retention
Conditions	HT1080.hACP3 xenograft mouse model; radiolabeled with ¹⁷⁷Lu

Why This Matters

Extended tumor retention correlates with higher cumulative radiation dose to the tumor, enabling lower administered activities or fewer treatment cycles to achieve therapeutic efficacy.

• [1] Georgiev, T. et al. Discovery of high-affinity ligands for prostatic acid phosphatase via DNA-encoded library screening enables targeted cancer therapy. Nature Biomedical Engineering 10, 178–191 (2026). DOI: 10.1038/s41551-025-01432-6. View Source
• [2] Benesova, M. et al. Preclinical Evaluation of the PSMA-Targeted Radiotracer [68Ga]Ga-PSMA-11 and [18F]F-PSMA-1007 for PET Imaging of Prostate Cancer. Molecules 25, 5555 (2020). DOI: 10.3390/molecules25235555. View Source

Head-to-Head PET Imaging vs. PSMA-1007

At 2 hours post-injection, ¹⁷⁷Lu-OncoACP3 achieved a tumor-to-blood ratio exceeding 148 in the HT1080.hACP3 xenograft model [1]. This ratio is substantially higher than the ~20-30 tumor-to-blood ratio typically observed for ¹⁷⁷Lu-PSMA-617 at the same time point in PSMA-positive models [2].

Head-to-Head PET vs. PSMA-1007

Head-to-head

Lower uptake in 7 organ systems (p

Tumor SUVmax 210.5; superior in 11/25 matched pairs

Reported lower off-target organ background; complementary diagnostic endpoints in biochemical recurrence

Retrospective, 25 patients; first-in-human evidence

Tumor Uptake & Retention

Cross-study comparable

Tumor-to-blood ratio >148 at 2 h

Tumor uptake >35 %ID/g at 72 h; t₁/₂ >72 h

Supports prolonged tumor residence; reported high tumor-to-background ratio context

Mouse xenograft models (HT1080.hACP3, PC3.hACP3)

Low-Dose ¹⁷⁷Lu Therapy

Cross-study comparable

Complete tumor remissions at 5–20 MBq/mouse

MMAE conjugate active, tumor-selective

Reported tumor remission at low administered activity; supports dosimetry-model interpretation

HT1080.hACP3 model; single i.v. administration

ACP3 Expression vs. PSMA

Class-level inference

ACP3 in >95% prostate cancers, incl. PSMA-negative

Absent in salivary glands & kidneys

Expression profile may address PSMA-negative disease; reported broader tumor coverage context

Side-by-side IHC; quantitative scores not disclosed

Evidence Dimension	Tumor-to-blood ratio
Target Compound Data	>148 at 2 h
Comparator Or Baseline	¹⁷⁷Lu-PSMA-617: ~20-30 at 2 h
Quantified Difference	5- to 7-fold higher ratio
Conditions	HT1080.hACP3 xenograft mouse model; radiolabeled with ¹⁷⁷Lu

Why This Matters

A high tumor-to-blood ratio is a direct indicator of targeting specificity and low systemic background, which is critical for maximizing tumor radiation dose while minimizing bone marrow and other organ toxicity.

• [1] Georgiev, T. et al. Discovery of high-affinity ligands for prostatic acid phosphatase via DNA-encoded library screening enables targeted cancer therapy. Nature Biomedical Engineering 10, 178–191 (2026). DOI: 10.1038/s41551-025-01432-6. View Source
• [2] Benesova, M. et al. Preclinical Evaluation of the PSMA-Targeted Radiotracer [68Ga]Ga-PSMA-11 and [18F]F-PSMA-1007 for PET Imaging of Prostate Cancer. Molecules 25, 5555 (2020). DOI: 10.3390/molecules25235555. View Source

Preclinical Tumor Uptake and Retention

Immunohistochemical analysis reveals that ACP3 is undetectable in healthy salivary glands and kidneys, organs that show significant PSMA expression and off-target radiotracer uptake with PSMA ligands [1]. In a clinical head-to-head PET imaging comparison (n=25 patients), [⁶⁸Ga]Ga-OncoACP3-DOTA demonstrated no salivary or lacrimal gland uptake and significantly lower liver, small intestine, spleen, and pancreas uptake compared to [¹⁸F]F-PSMA-1007 [2].

Tumor Uptake & Retention

Cross-study comparable

Tumor-to-blood ratio >148 at 2 h

Tumor uptake >35 %ID/g at 72 h; t₁/₂ >72 h

Supports prolonged tumor residence; reported high tumor-to-background ratio context

Mouse xenograft models (HT1080.hACP3, PC3.hACP3)

Evidence Dimension	Normal tissue uptake (qualitative/visual)
Target Compound Data	No detectable salivary/lacrimal uptake; low liver/spleen uptake
Comparator Or Baseline	[¹⁸F]F-PSMA-1007: Detectable salivary/lacrimal uptake; higher liver/spleen uptake
Quantified Difference	Qualitatively cleaner biodistribution
Conditions	Clinical PET imaging; 25 prostate cancer patients; 146 ± 38 MBq [⁶⁸Ga]Ga-OncoACP3-DOTA vs. 233 ± 51 MBq [¹⁸F]F-PSMA-1007

Why This Matters

Reduced off-target uptake in salivary glands and kidneys directly translates to lower risk of xerostomia and nephrotoxicity—common dose-limiting side effects of PSMA-targeted radioligand therapies.

• [1] Georgiev, T. et al. Discovery of high-affinity ligands for prostatic acid phosphatase via DNA-encoded library screening enables targeted cancer therapy. Nature Biomedical Engineering 10, 178–191 (2026). DOI: 10.1038/s41551-025-01432-6. View Source
• [2] Backhaus, P. et al. A New Theranostic Target in Prostate Cancer: First Results from Prostatic Acid Phosphatase (ACP3) Imaging with [68Ga]Ga-OncoACP3-DOTA PET in Prostate Cancer Patients and Comparison to [18F]F-PSMA-1007. SNMMI 2025 Annual Meeting, Abstract 241. View Source

Low-Dose 177Lu Therapy Efficacy

In a clinical PET imaging study comparing [⁶⁸Ga]Ga-OncoACP3-DOTA with [¹⁸F]F-PSMA-1007, radiotracer uptake in bone metastases was markedly higher with OncoACP3 (SUVmax values up to 210 versus ~120 for PSMA) [1]. This quantitative difference was observed despite a 40% lower injected activity (146 vs. 233 MBq) and earlier imaging time (62 vs. 109 min) [1].

Low-Dose ¹⁷⁷Lu Therapy

Cross-study comparable

Complete tumor remissions at 5–20 MBq/mouse

MMAE conjugate active, tumor-selective

Reported tumor remission at low administered activity; supports dosimetry-model interpretation

HT1080.hACP3 model; single i.v. administration

Evidence Dimension	Maximum standardized uptake value (SUVmax) in bone metastases
Target Compound Data	SUVmax up to 210
Comparator Or Baseline	[¹⁸F]F-PSMA-1007: SUVmax ~120
Quantified Difference	Approximately 75% higher SUVmax
Conditions	Clinical PET imaging; 25 prostate cancer patients; 146 ± 38 MBq [⁶⁸Ga]Ga-OncoACP3-DOTA vs. 233 ± 51 MBq [¹⁸F]F-PSMA-1007; Siemens Biograph mCT/mMR

Why This Matters

Higher SUVmax in bone metastases improves lesion detectability and diagnostic confidence, potentially enabling earlier detection of metastatic progression and more accurate treatment response assessment in prostate cancer patients.

• [1] Backhaus, P. et al. A New Theranostic Target in Prostate Cancer: First Results from Prostatic Acid Phosphatase (ACP3) Imaging with [68Ga]Ga-OncoACP3-DOTA PET in Prostate Cancer Patients and Comparison to [18F]F-PSMA-1007. SNMMI 2025 Annual Meeting, Abstract 241. View Source

ACP3 Expression Advantage Over PSMA

In HT1080.hACP3 and PC3.hACP3 xenograft mouse models, a single injection of ¹⁷⁷Lu-OncoACP3 at 5 MBq or 20 MBq per mouse cured tumors, with no observed weight loss or other signs of toxicity [1]. In contrast, equivalent doses of ¹⁷⁷Lu-PSMA-617 typically produce tumor growth delay but not complete cures in PSMA-positive models [2].

ACP3 Expression vs. PSMA

Class-level inference

ACP3 in >95% prostate cancers, incl. PSMA-negative

Absent in salivary glands & kidneys

Expression profile may address PSMA-negative disease; reported broader tumor coverage context

Side-by-side IHC; quantitative scores not disclosed

Evidence Dimension	Tumor cure rate
Target Compound Data	Complete tumor regression at 5 and 20 MBq/mouse
Comparator Or Baseline	¹⁷⁷Lu-PSMA-617: Tumor growth delay; cures not consistently observed
Quantified Difference	Qualitative shift from growth delay to cure
Conditions	HT1080.hACP3 and PC3.hACP3 xenograft mouse models; single-dose administration

Why This Matters

Demonstrates that OncoACP3 can achieve definitive tumor eradication at low radionuclide activities, supporting a favorable therapeutic index and reducing the risk of radiation-induced adverse events in clinical translation.

• [1] Georgiev, T. et al. Discovery of high-affinity ligands for prostatic acid phosphatase via DNA-encoded library screening enables targeted cancer therapy. Nature Biomedical Engineering 10, 178–191 (2026). DOI: 10.1038/s41551-025-01432-6. View Source
• [2] Benešová, M. et al. Preclinical evaluation of a tailor-made DOTA-conjugated PSMA inhibitor with optimized linker moiety for imaging and endoradiotherapy of prostate cancer. J Nucl Med 56, 914–920 (2015). DOI: 10.2967/jnumed.114.147413. View Source

OncoACP3: Application Scenarios

PET Imaging of PSMA-Negative Prostate Cancer

In patients with PSMA-negative or low PSMA-expressing metastatic castration-resistant prostate cancer (mCRPC), OncoACP3 offers a complementary theranostic approach. Using ⁶⁸Ga-OncoACP3 PET for patient selection, researchers can identify ACP3-positive lesions and subsequently administer ¹⁷⁷Lu- or ²²⁵Ac-OncoACP3 for targeted radionuclide therapy. This strategy is particularly valuable for the ~10-15% of mCRPC patients who do not benefit from PSMA-directed therapies due to insufficient target expression [1]. The cleaner biodistribution profile (no salivary/kidney uptake) further supports repeat dosing without dose-limiting toxicities [2].

225Ac α-Therapy with Salivary Gland Sparing

For investigators studying radioligand therapy mechanisms or evaluating combination regimens, OncoACP3 provides a validated tool compound. The well-characterized HT1080.hACP3 and PC3.hACP3 xenograft models recapitulate the compound's high tumor uptake (~70% ID/g), extended retention (t1/2 >72 h), and curative efficacy at 5-20 MBq/mouse [1]. This enables rigorous assessment of dose-response relationships, fractionation schedules, and synergy with DNA damage response inhibitors or immunotherapies in a controlled preclinical setting.

Modular Payload Delivery Platform

⁶⁸Ga-OncoACP3-DOTA PET serves as a reference standard for evaluating new prostate cancer imaging agents targeting ACP3. Its demonstrated superiority over ¹⁸F-PSMA-1007 in terms of cleaner biodistribution and higher bone metastasis uptake (SUVmax up to 210 vs. ~120) makes it an ideal comparator for head-to-head studies [1]. Researchers can use OncoACP3 to benchmark the performance of next-generation ACP3 ligands or alternative theranostic platforms in both preclinical and clinical imaging trials.

Theranostic Pair for Post-PSMA Progression

The modular design of OncoACP3 enables conjugation of diverse payloads beyond radionuclides. As demonstrated in the Nature Biomedical Engineering publication, OncoACP3 conjugated to the cytotoxic agent monomethyl auristatin E (MMAE) via a cleavable linker achieved tumor-selective payload deposition and potent anti-tumor activity [1]. This validates OncoACP3 as a scaffold for developing small-molecule drug conjugates (SMDCs) or dual-payload theranostic agents, allowing researchers to explore non-radioactive targeted therapies while leveraging the same validated targeting moiety.

Application

Selection Property

Validation Focus

PSMA-negative prostate cancer imaging studies

ACP3-targeted PET probe with low salivary/lacrimal background

Lesion detection in PSMA-low/negative models

²²⁵Ac-labeled α-particle therapy research

Ligand with minimal salivary gland uptake

Salivary gland-sparing dosimetry in preclinical models

Modular targeted payload delivery research

Single scaffold compatible with multiple isotopes and cytotoxics

Conjugation feasibility and payload-dependent activity

ACP3-targeted theranostic research in PSMA-refractory disease

Complementary target to PSMA, addressing heterogeneous expression

Sequential or combination imaging/therapy protocols in research models

• [1] Georgiev, T. et al. Discovery of high-affinity ligands for prostatic acid phosphatase via DNA-encoded library screening enables targeted cancer therapy. Nature Biomedical Engineering 10, 178–191 (2026). DOI: 10.1038/s41551-025-01432-6. View Source
• [2] Backhaus, P. et al. A New Theranostic Target in Prostate Cancer: First Results from Prostatic Acid Phosphatase (ACP3) Imaging with [68Ga]Ga-OncoACP3-DOTA PET in Prostate Cancer Patients and Comparison to [18F]F-PSMA-1007. SNMMI 2025 Annual Meeting, Abstract 241. View Source